1-[(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]-2-methylpiperidine

• IUPAC Name: 2-(4-chloro-5-methyl-3-nitropyrazol-1-yl)-1-(2-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C12H17ClN4O3/c1-8-5-3-4-6-15(8)10(18)7-16-9(2)11(13)12(14-16)17(19)20/h8H,3-7H2,1-2H3
• InChI Key: BENCVBCEONUBEL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)CN2C(=C(C(=N2)[N+](=O)[O-])Cl)C
• Molecular Formula: C12H17ClN4O3
• Molecular Weight: 300.74 g/mol

Description

1-[(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetyl]-2-methylpiperidine, commonly known as CNMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. CNMP is a derivative of pyrazole and piperidine, which are two important classes of organic compounds.

Mechanism of Action

The mechanism of action of CNMP involves the inhibition of various enzymes and signaling pathways that are involved in the development and progression of diseases such as cancer and inflammation. CNMP has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE-4), which are known to play a key role in the development of inflammation and cancer.
Biochemical and Physiological Effects:
CNMP has been shown to have several biochemical and physiological effects on the human body. Some of the most notable effects of CNMP include the inhibition of cell proliferation, induction of apoptosis, and suppression of inflammatory cytokines. These effects make CNMP a promising candidate for the development of new drugs for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using CNMP in lab experiments is its potent anti-cancer and anti-inflammatory properties. This makes it a valuable tool for studying the mechanisms of cancer and inflammation. However, one of the limitations of using CNMP in lab experiments is its potential toxicity, which requires careful handling and monitoring.

Future Directions

There are several future directions for the research and development of CNMP. One of the most promising directions is the development of new drugs based on the structure of CNMP for the treatment of various diseases. Another direction is the investigation of the potential use of CNMP as a diagnostic tool for the detection of cancer and other diseases. Additionally, further research is needed to understand the mechanism of action of CNMP and its potential side effects on the human body.
Conclusion:
In conclusion, CNMP is a promising chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. The synthesis of CNMP involves a series of chemical reactions that are carried out in a laboratory setting. CNMP has been the subject of extensive scientific research due to its potential applications in the treatment of various diseases such as cancer and inflammation. Further research is needed to understand the mechanism of action of CNMP and its potential applications in the field of medicine.

Synthesis Methods

The synthesis of CNMP involves a series of chemical reactions that are carried out in a laboratory setting. One of the most common methods for synthesizing CNMP is through the reaction of 4-chloro-5-methyl-3-nitropyrazole with acetylacetone, followed by the reaction with 2-methylpiperidine. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

CNMP has been the subject of extensive scientific research due to its potential applications in the field of medicine. One of the most promising applications of CNMP is as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and neurological disorders. Several studies have shown that CNMP has potent anti-cancer and anti-inflammatory properties, which make it a promising candidate for the development of new drugs.